Cas no 2227824-44-2 (methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate
• CAS No: 2227824-44-2
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6519153
• PubChem ID: 165977809
• Update Time: 2025-05-24

methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate
• EN300-1800486
• 2227824-44-2

• Inchi： 1S/C11H13NO5/c1-7-4-3-5-8(11(7)12(15)16)9(13)6-10(14)17-2/h3-5,9,13H,6H2,1-2H3/t9-/m0/s1
• InChI Key： OKQYNKPMUZQOBY-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate

Introduction to Methyl (3S)-3-Hydroxy-3-(3-Methyl-2-Nitrophenyl)Propanoate (CAS No. 2227824-44-2)

Methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate, a compound with the chemical identifier CAS No. 2227824-44-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular framework of methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate incorporates a chiral center, which is a critical feature for its pharmacological activity. The stereochemistry at this center influences the compound's interactions with biological targets, making it a subject of intense study in medicinal chemistry. Recent research has highlighted the importance of enantioselective synthesis in developing drugs that exhibit high specificity and efficacy.

In the realm of drug development, the synthesis and characterization of such complex molecules are pivotal. The presence of a hydroxy group and a nitro-substituted aromatic ring in methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate endows it with unique reactivity, which can be leveraged for designing novel therapeutic agents. For instance, the nitro group can participate in redox reactions, potentially making this compound useful in treatments targeting oxidative stress-related diseases.

Recent studies have demonstrated that derivatives of this compound exhibit promising biological activities. Specifically, researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The chiral nature of methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate has been particularly intriguing, as it allows for the development of enantiomerically pure compounds that can selectively interact with biological receptors.

The pharmaceutical industry has shown significant interest in chiral compounds due to their ability to produce more effective and safer drugs. The synthesis of enantiomerically pure forms of methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate has been achieved through advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution techniques. These methods have enabled researchers to produce high-purity enantiomers, which are essential for clinical applications.

Moreover, the structural features of methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate make it a valuable scaffold for further derivatization. By modifying its functional groups or introducing additional substituents, chemists can generate a library of compounds with tailored biological activities. This approach has been successfully applied in the development of new antibiotics, anti-inflammatory agents, and even potential treatments for neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have provided insights into the interactions between methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate and biological targets. These studies have not only helped in rationalizing its pharmacological effects but also guided the design of more effective derivatives.

In conclusion, methyl (3S)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate (CAS No. 2227824-44-2) stands as a testament to the ongoing advancements in chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and synthetic strategies for this molecule, its significance in drug development is expected to grow even further.